Cas no 1805200-42-3 (4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde
• CAS No: 1805200-42-3
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4886369
• Update Time: 2025-10-28

4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-1-4-5(8(11)12)2-13-6(3-14)7(4)10/h2-3,8H,1H2
• InChI Key： JWJFLGGDVOORJX-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=O)N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde

4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde, identified by the CAS registry number 1805200-42-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are known for their versatile reactivity and wide-ranging uses in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring substituted with a chloromethyl group at position 4, a difluoromethyl group at position 5, a fluorine atom at position 3, and an aldehyde group at position 2. These substituents impart unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyridine derivatives like 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde in the development of novel pharmaceutical agents. The presence of multiple halogen atoms (chlorine and fluorine) in the molecule enhances its stability and bioavailability, making it a promising candidate for drug design. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, including antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain viral enzymes, suggesting its role in antiviral drug development.

In addition to its pharmaceutical applications, 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as in the development of new types of semiconductors and optoelectronic devices. Recent advancements in this field have utilized similar pyridine derivatives to enhance the performance of organic light-emitting diodes (OLEDs) and photovoltaic cells. The aldehyde group at position 2 of this molecule can serve as a reactive site for further functionalization, enabling the creation of tailored materials with specific electronic characteristics.

The synthesis of 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the chlorination of an intermediate pyridine derivative, followed by selective fluorination and aldehyde formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is available for various applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the chloromethyl and difluoromethyl substituents.

The environmental impact of synthesizing and using 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde has also been a topic of recent research interest. Scientists are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during its production. For example, solvent-free reaction conditions and recyclable catalysts have been proposed as sustainable alternatives to traditional methods. These efforts align with global initiatives to promote environmentally friendly chemical practices while maintaining high standards of product quality.

In conclusion, 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoropyridine-2-carboxaldehyde, CAS No. 1805200-42-3, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an intermediate in pharmaceutical development, a building block in materials science, and a subject for green chemistry innovations. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.